Cas no 73792-22-0 (1-(4-amino-3-fluorophenyl)ethan-1-one)

• Product Name: 1-(4-amino-3-fluorophenyl)ethan-1-one
• CAS No: 73792-22-0
• MF: C₈H₈FNO
• MW: 153.153625488281
• MDL: MFCD12032124
• CID: 564181
• PubChem ID: 3018463
• Update Time: 2025-10-29

1-(4-amino-3-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-amino-3-fluorophenyl)ethan-1-one
• 1-(4-Amino-3-fluorophenyl)ethanone
• 3-Fluoro-4-aminoacetophenone
• 4'-AMINO-3'-FLUOROACETOPHENONE
• 4-Amino-3-Fluoroacetophenone
• Ethanone,1-(4-amino-3-fluorophenyl)-
• 4-Acetyl-2-fluoroaniline
• CL8662
• CS-W019521
• AKOS013512433
• HAGOSDNWHSSVDX-UHFFFAOYSA-N
• SY029029
• EINECS 277-610-0
• A866021
• 4 inverted exclamation mark -Amino-3 inverted exclamation mark -fluoroacetophenone
• FT-0735740
• Ethanone, 1-(4-amino-3-fluorophenyl)-
• 73792-22-0
• MFCD12032124
• DTXSID10994769
• NS00061288
• SCHEMBL478933
• SB76280
• GS-3665
• EN300-154997
• DB-074743

• MDL： MFCD12032124
• Inchi： 1S/C8H8FNO/c1-5(11)6-2-3-8(10)7(9)4-6/h2-4H,10H2,1H3
• InChI Key： HAGOSDNWHSSVDX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(C)=O)=C1)N

Computed Properties

• Exact Mass: 153.05900
• Monoisotopic Mass: 153.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Density: 1.201
• Melting Point: 86-88 ºC
• Boiling Point: 286 ºC
• Flash Point: 127 ºC
• Refractive Index: 1.548
• PSA: 43.09000
• LogP: 2.19170

Additional information on 1-(4-amino-3-fluorophenyl)ethan-1-one

Comprehensive Guide to 1-(4-amino-3-fluorophenyl)ethan-1-one (CAS No. 73792-22-0): Properties, Applications, and Market Insights

1-(4-amino-3-fluorophenyl)ethan-1-one (CAS No. 73792-22-0) is a specialized organic compound widely used in pharmaceutical and chemical research. This fluorinated aromatic ketone is known for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. With the growing demand for fluorinated compounds in drug discovery, this chemical has gained significant attention in recent years.

The compound features a fluorine-substituted phenyl ring and an acetyl group, which contribute to its reactivity and versatility. Researchers often utilize 1-(4-amino-3-fluorophenyl)ethan-1-one as a building block for designing small-molecule inhibitors and fluorescence probes. Its CAS number 73792-22-0 is frequently searched in scientific databases, reflecting its importance in medicinal chemistry.

In the pharmaceutical industry, 1-(4-amino-3-fluorophenyl)ethanone (alternative naming) is employed in the development of targeted therapies, particularly for conditions like cancer and neurological disorders. The presence of both amino and fluoro functional groups allows for precise molecular interactions, a key factor in modern drug design strategies. Recent studies highlight its potential in creating kinase inhibitors, a hot topic in oncology research.

From a synthetic chemistry perspective, the electron-withdrawing effect of the fluorine atom in CAS 73792-22-0 influences reaction pathways, enabling selective transformations. This property is particularly valuable for cross-coupling reactions and catalytic processes, which are central to green chemistry initiatives. Many researchers are exploring sustainable methods to produce this compound, aligning with the global push for eco-friendly synthesis.

The market for fluorinated pharmaceutical intermediates like 1-(4-amino-3-fluorophenyl)ethan-1-one has shown steady growth, driven by increased R&D investment in precision medicine. Analytical techniques such as HPLC and NMR spectroscopy are commonly used to characterize this compound, ensuring high purity for research applications. Quality control of 73792-22-0 is critical, as even minor impurities can affect downstream biological testing.

Storage and handling of 1-(4-amino-3-fluorophenyl)ethanone require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. The compound is typically supplied as a crystalline solid with good stability when stored under recommended conditions.

Looking ahead, innovations in fluorine chemistry are expected to further expand the applications of CAS 73792-22-0. With the pharmaceutical industry's focus on personalized treatments and drug repurposing, this compound may play a role in developing next-generation therapeutics. Researchers are particularly interested in its potential for creating multi-target drugs, a trending approach in complex disease treatment.

For laboratories working with amino-fluorophenyl derivatives, understanding the spectral characteristics of 1-(4-amino-3-fluorophenyl)ethan-1-one is essential. The compound's distinct UV-Vis absorption and mass spectral patterns serve as important identification markers. These analytical properties are frequently discussed in scientific forums and method development papers.

In conclusion, 1-(4-amino-3-fluorophenyl)ethan-1-one (CAS No. 73792-22-0) represents an important class of fluorinated building blocks with diverse applications in life sciences. Its combination of structural features and chemical reactivity makes it a valuable tool for researchers exploring new frontiers in medicinal chemistry and material science. As the demand for specialized chemical intermediates grows, this compound is likely to maintain its relevance in cutting-edge scientific research.